Cas no 1224016-38-9 (1-benzoyl-3-(4-tert-butylphenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione)

• Product Name: 1-benzoyl-3-(4-tert-butylphenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione
• CAS No: 1224016-38-9
• MF: C₂₅H₂₈N₂OS
• MW: 404.567625045776
• CID: 5345270
• Update Time: 2025-05-19

1-benzoyl-3-(4-tert-butylphenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione Chemical and Physical Properties

Names and Identifiers

• (3-(4-(tert-butyl)phenyl)-2-thioxo-1,4-diazaspiro[4.5]dec-3-en-1-yl)(phenyl)methanone
• 1-benzoyl-3-(4-tert-butylphenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione
• [2-(4-tert-butylphenyl)-3-sulfanylidene-1,4-diazaspiro[4.5]dec-1-en-4-yl]-phenylmethanone

• Inchi： 1S/C25H28N2OS/c1-24(2,3)20-14-12-18(13-15-20)21-23(29)27(22(28)19-10-6-4-7-11-19)25(26-21)16-8-5-9-17-25/h4,6-7,10-15H,5,8-9,16-17H2,1-3H3
• InChI Key： OUDUFHDQHDELPA-UHFFFAOYSA-N
• SMILES： S=C1C(C2C=CC(=CC=2)C(C)(C)C)=NC2(CCCCC2)N1C(C1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 657
• XLogP3: 6.4
• Topological Polar Surface Area: 64.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

Additional information on 1-benzoyl-3-(4-tert-butylphenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione

Introduction to 1-benzoyl-3-(4-tert-butylphenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione (CAS No: 1224016-38-9)

The compound 1-benzoyl-3-(4-tert-butylphenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione (CAS No: 1224016-38-9) represents a fascinating class of heterocyclic molecules that have garnered significant attention in the field of medicinal chemistry and chemical biology. This spirocyclic structure, characterized by its unique arrangement of nitrogen and sulfur atoms, presents a rich scaffold for further functionalization and exploration of its biological activities. The presence of both benzoyl and tert-butylphenyl substituents adds layers of complexity that influence its electronic properties, solubility, and potential interactions with biological targets.

Recent advancements in computational chemistry have enabled more precise modeling of such molecules, allowing researchers to predict their behavior in various environments. The spirocyclic core of 1-benzoyl-3-(4-tert-butylphenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione has been identified as a key feature that contributes to its stability and reactivity. This stability is particularly advantageous in drug design, where prolonged interaction with biological targets is often desirable. The compound’s ability to adopt multiple conformations also suggests a high degree of flexibility, which could be exploited for developing molecules with enhanced binding affinity.

In the context of current research, this compound has been studied for its potential applications in the development of novel therapeutic agents. The nitrogen and sulfur atoms in the spirocyclic framework provide multiple sites for hydrogen bonding and coordination interactions, making it a promising candidate for targeting enzymes and receptors involved in various disease pathways. For instance, preliminary studies have suggested that derivatives of this scaffold may exhibit inhibitory effects on certain kinases, which are implicated in cancer progression.

The benzoyl group attached to the spirocyclic core not only enhances the compound’s lipophilicity but also serves as a handle for further chemical modifications. This allows for the synthesis of libraries of analogs that can be screened for improved pharmacological properties. The tert-butylphenyl moiety further contributes to the steric environment of the molecule, potentially influencing its selectivity towards specific biological targets. Such structural features are critical in medicinal chemistry, where subtle changes can lead to significant differences in activity profiles.

One of the most exciting aspects of this compound is its potential as a building block for more complex drug candidates. The spirocyclic architecture provides a rigid yet adaptable framework that can be modified without losing essential biological activity. This has led to interest in exploring its use as a precursor for synthesizing molecules with targeted therapeutic effects. Researchers have leveraged modern synthetic techniques to introduce various functional groups at different positions on the molecule, creating a diverse set of derivatives with tailored properties.

The chemical synthesis of 1-benzoyl-3-(4-tert-butylphenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione involves multi-step processes that require careful optimization to ensure high yield and purity. Advances in catalytic methods have made it possible to construct complex heterocycles more efficiently than ever before. These improvements have not only reduced the cost of producing such compounds but also opened up new avenues for their exploration in drug discovery programs.

From a biological perspective, the compound’s unique structure suggests multiple ways it could interact with cellular machinery. The nitrogen-rich spirocycle could form hydrogen bonds with polar residues on proteins or DNA, while the aromatic rings might engage in π-stacking interactions with other biomolecules. Such interactions are fundamental to understanding how drugs exert their effects at the molecular level.

The growing body of literature on this class of compounds underscores their potential as pharmacological tools. Researchers are increasingly using computational methods to predict how modifications to the core structure will affect biological activity. These predictions are then validated through experimental studies, leading to iterative cycles of design and synthesis that refine the molecular properties over time.

In conclusion,1-benzoyl-3-(4-tert-butylphenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione (CAS No: 1224016-38-9) stands out as a versatile scaffold with significant untapped potential in medicinal chemistry and chemical biology. Its unique structural features make it an attractive candidate for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound and its derivatives,it will undoubtedly play an important role in future drug discovery efforts.